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Compound of Interest

Compound Name: Famotidine-d4

Cat. No.: B15561312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources,

availability, and key applications of Famotidine-d4. It is intended to serve as a valuable

resource for researchers and professionals engaged in drug development and bioanalytical

studies. This document includes a summary of commercial suppliers, detailed experimental

protocols for its use as an internal standard, and diagrams illustrating its mechanism of action

and analytical workflows.

Introduction to Famotidine-d4
Famotidine-d4 is a deuterated analog of Famotidine, a potent histamine H2 receptor

antagonist used to treat conditions caused by excess stomach acid. The replacement of four

hydrogen atoms with deuterium atoms results in a stable, isotopically labeled compound with a

higher molecular weight. This key feature makes Famotidine-d4 an ideal internal standard for

quantitative bioanalysis by mass spectrometry, as it exhibits similar chemical and physical

properties to the unlabeled drug but is distinguishable by its mass-to-charge ratio (m/z).

Commercial Availability
A number of chemical suppliers offer Famotidine-d4 for research purposes. The available

products vary in terms of purity, pack size, and price. The following table summarizes the

offerings from several prominent suppliers.
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Supplier
Product
Code

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Pack
Sizes

MedChem

Express

HY-

112048S

2707433-

64-3

C₈H₁₁D₄N₇

O₂S₃
341.47 >98%

1 mg, 5

mg, 10 mg,

50 mg

LGC

Standards

TRC-

F102253

Unlabeled:

76824-35-

6

C₈H₁₁D₄N₇

O₂S₃
341.47

>95%

(HPLC)

1 mg, 10

mg

Clearsynth
CS-O-

15224

2707433-

64-3

C₈H₁₁D₄N₇

O₂S₃
341.47

Not

specified

1 mg, 2.5

mg, 5 mg,

10 mg, 25

mg

Simson

Pharma
F100014

Unlabeled:

76824-35-

6

C₈H₁₁D₄N₇

O₂S₃
341.47

Not

specified

Inquire for

pack sizes

Pharmaffili

ates

PA STI

040570

Not

Available

C₈H₁₁D₄N₇

O₂S₃
341.47

Not

specified

Inquire for

pack sizes

Santa Cruz

Biotechnol

ogy

sc-219488

Unlabeled:

76824-35-

6

C₈H₁₁D₄N₇

O₂S₃
341.47

Not

specified

Inquire for

pack sizes

Alentris

Research

ALN-

F008D01

Not

Available

C₈H₁₁D₄N₇

O₂S₃
341.5

Not

specified

Inquire for

pack sizes

Note: Pricing information is subject to change and is best obtained directly from the suppliers.

The CAS number for the deuterated compound may not always be provided; in such cases, the

CAS number for the unlabeled Famotidine is often referenced.

Application in Bioanalytical Methods: Use as an
Internal Standard
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The primary application of Famotidine-d4 is as an internal standard (IS) in bioanalytical

methods, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS)

assays. The use of a stable isotope-labeled IS is considered the gold standard in quantitative

bioanalysis as it helps to correct for variability during sample preparation, injection, and

ionization in the mass spectrometer.[1]

Rationale for Using a Deuterated Internal Standard
The use of a deuterated internal standard provides several advantages over using a structural

analog. The co-elution of the deuterated IS with the analyte of interest allows for effective

compensation for matrix effects, which can cause ion suppression or enhancement and are a

common source of variability and inaccuracy in bioanalytical data.[2]
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Challenges in Bioanalysis

Solution

Ideal Properties of an IS

Sample Variability

Internal Standard (IS)Matrix Effects

Instrumental Drift

Similar Physicochemical Properties

Co-elution with Analyte

Distinguishable by MS

Stable Isotope-Labeled IS (e.g., Famotidine-d4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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